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Get Quote

This guide provides a detailed comparison of the specificity of Imatinib (formerly known as STI-

571), a cornerstone in targeted cancer therapy, against its primary and secondary kinase

targets. For a comprehensive evaluation, its performance is benchmarked against other

prominent tyrosine kinase inhibitors (TKIs): Dasatinib, Nilotinib, Ponatinib, and Bosutinib. This

document is intended for researchers, scientists, and drug development professionals to

facilitate an informed understanding of the selectivity profiles of these inhibitors.

Data Presentation: Comparative Inhibitory Activity
The following tables summarize the half-maximal inhibitory concentrations (IC50) of Imatinib

and other TKIs against a panel of on-target and off-target kinases. Lower IC50 values are

indicative of higher potency.

Table 1: IC50 Values (nM) of Tyrosine Kinase Inhibitors Against Primary On-Target Kinases
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Kinase
Target

Imatinib Dasatinib Nilotinib Ponatinib Bosutinib

ABL1 25 - 400 <1 - 8 13 - 45 0.37 1.2

BCR-ABL ~300 <1 20 0.4 20

c-KIT 100 <30 140 13 160

PDGFRA 100 <30 65 1.1 40

Note: IC50 values are compiled from multiple in vitro studies and can vary based on

experimental conditions. The data presented represents a synthesis of reported values to

illustrate relative potencies.[1][2][3][4]

Table 2: IC50 Values (nM) of Tyrosine Kinase Inhibitors Against a Selection of Off-Target

Kinases

Kinase
Target

Imatinib Dasatinib Nilotinib Ponatinib Bosutinib

SRC >10,000 0.8 >10,000 5.4 1.2

LCK >10,000 1.1 >10,000 - 1.2

VEGFR2 >1,000 30 330 1.5 -

FGFR1 >1,000 80 >1,000 2.2 -

FLT3 >1,000 - 430 2.0 -

DDR1 - - 2.5 - -

NQO2 ~1,000 - ~1,000 - -

Note: A hyphen (-) indicates that data was not readily available in the searched sources under

comparable conditions.[1][2][5]
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The following diagrams illustrate the primary signaling cascades initiated by BCR-ABL, c-KIT,

and PDGFRA, which are the main targets of Imatinib.
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BCR-ABL signaling network and the inhibitory action of Imatinib.
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Simplified c-KIT signaling pathways and the point of Imatinib inhibition.
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Key PDGFRA signaling pathways inhibited by Imatinib.

Experimental Workflows
The following diagrams outline the standardized workflows for the key experimental protocols

detailed in this guide.
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Workflow for an in vitro kinase inhibition assay using ADP-Glo™ technology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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